Cas no 1797223-96-1 (N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(phenylformamido)acetamide)

• Product Name: N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(phenylformamido)acetamide
• CAS No: 1797223-96-1
• MF: C₁₆H₁₉N₅O₂
• MW: 313.354362726212
• CID: 5371382
• Update Time: 2025-06-27

N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(phenylformamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[4-(dimethylamino)pyrimidin-2-yl]methylamino]-2-oxoethyl]benzamide
• N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(phenylformamido)acetamide

• Inchi： 1S/C16H19N5O2/c1-20(2)13-9-10-17-16(19-13)21(3)14(22)11-18-15(23)12-7-5-4-6-8-12/h4-10H,11H2,1-3H3,(H,18,23)
• InChI Key： BGTWAZJAWNFWJC-UHFFFAOYSA-N
• SMILES： C(NCC(N(C1=NC=CC(N(C)C)=N1)C)=O)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(phenylformamido)acetamide

N-{[4-(Dimethylamino)Pyrimidin-2-Yl]Methyl}-2-(Phenylformamido)Acetamide: A Comprehensive Overview

The compound CAS No. 1797223-96-1, also known as N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(phenylformamido)acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and materials science. In this article, we will delve into the structural properties, synthesis methods, biological activities, and recent advancements associated with this compound.

At its core, the molecule comprises a pyrimidine ring, which is a six-membered heterocyclic structure containing two nitrogen atoms. The pyrimidine ring is substituted at the 4-position with a dimethylamino group (-N(CH3)2), which imparts significant electronic effects on the molecule. Additionally, the compound features an acetamide group attached to a phenylformamido moiety, creating a complex yet functional structure. This combination of functional groups makes the compound highly versatile and amenable to various chemical reactions.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. Pyrimidines are known for their ability to interact with biological targets such as enzymes, receptors, and nucleic acids. The dimethylamino substitution at the 4-position of the pyrimidine ring enhances the compound's basicity and improves its solubility in polar solvents. This property is particularly advantageous in drug delivery systems where solubility is a critical factor.

The synthesis of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(phenylformamido)acetamide involves a multi-step process that typically begins with the preparation of the pyrimidine core. Researchers have employed various strategies, including nucleophilic aromatic substitution and condensation reactions, to construct this complex molecule. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

One of the most exciting developments related to this compound is its potential application in cancer therapy. Preclinical studies have demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines. The phenylformamido group plays a crucial role in targeting specific oncogenic pathways, making it a promising candidate for further clinical investigation. Moreover, its ability to modulate key signaling molecules such as kinases and transcription factors underscores its potential as a multi-targeted therapeutic agent.

In addition to its therapeutic applications, this compound has shown promise in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have further expanded its applications, paving the way for innovative solutions in energy storage and conversion.

The structural flexibility of CAS No. 1797223-96-1 allows for extensive chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, substituting the phenyl group with other aromatic moieties can significantly alter its optical and electronic characteristics. Such modifications are currently being explored to develop next-generation materials with enhanced performance metrics.

From a regulatory standpoint, this compound has been classified as non-hazardous under standard conditions, making it suitable for large-scale production and distribution. Its stability under ambient conditions further enhances its practicality for industrial applications. However, proper handling procedures should still be followed to ensure safety and compliance with international standards.

In conclusion, N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(phenylformamido)acetamide represents a cutting-edge advancement in modern chemistry. Its unique structure, versatile functional groups, and diverse applications position it as a key player in both therapeutic development and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various industries in the coming years.